Cas no 1300-71-6 (Dimethylphenol)

Dimethylphenol, also known as xylenol, is a group of organic compounds consisting of a phenol ring substituted with two methyl groups. These isomers (2,3-, 2,4-, 2,5-, 2,6-, 3,4-, and 3,5-dimethylphenol) exhibit varying physical and chemical properties, making them useful in diverse applications. Key advantages include their role as intermediates in the synthesis of resins, fragrances, and pharmaceuticals, as well as their utility as disinfectants and antioxidants. Their moderate solubility in water and organic solvents enhances versatility in formulations. Dimethylphenols also serve as stabilizers and precursors in agrochemicals and dyes. Their structural adaptability allows for tailored reactivity in industrial processes.
Dimethylphenol structure
Dimethylphenol structure
Product Name:Dimethylphenol
CAS No:1300-71-6
MF:C8H10O
MW:122.164402484894
CID:41155
Update Time:2025-06-07

Dimethylphenol Chemical and Physical Properties

Names and Identifiers

    • Dimethylphenol
    • Xylenol
    • Xylenol (mixed isomers)
    • Xylenols
    • stericol
    • sudol
    • xilenole
    • xilenoli
    • xylenol,pure
    • xylenolen
    • ai3-00056
    • Inchi： 1S/C8H10O/c1-6-4-3-5-8(9)7(6)2/h3-5,9H,1-2H3
    • InChI Key： QWBBPBRQALCEIZ-UHFFFAOYSA-N
    • SMILES： C1(C)=CC=CC(O)=C1C

Computed Properties

  • Exact Mass: 122.07300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White crystals.
  • Density: 0.9863 (estimate)
  • Melting Point: 42.65°C (estimate)
  • Boiling Point: 209.6°C (estimate)
  • Refractive Index: 1.5321 (estimate)
  • PSA: 20.23000
  • LogP: 2.00900
  • Solubility: It is slightly soluble in water, easily soluble in ethanol \ chloroform \ ether \ benzene, etc., and also soluble in sodium hydroxide solution

Dimethylphenol Security Information

  • Hazardous Material transportation number：2261
  • Safety Term：6.1(a)
  • Packing Group：II
  • Packing Group：II
  • Hazard Level：6.1(a)
  • HazardClass：6.1(a)
  • PackingGroup：II

Dimethylphenol Customs Data

  • HS CODE：2707991000
  • Customs Data：

    China Customs Code:

    2707991000

Dimethylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Dimethylphenol Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1300-71-6)
Order Number:SDF552;SFD557
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1300-71-6)Xylenol
Order Number:sfd21358
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:1300-71-6)
SDF552;SFD557
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1300-71-6)Xylenol
sfd21358
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email